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Compound of Interest

N-methyl-1-(3-
Compound Name:
nitrophenyl)methanamine

Cat. No.: B099359

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of N-
methyl-1-(3-nitrophenyl)methanamine (CAS No. 19499-61-7). Given the limited availability of
a comprehensive Safety Data Sheet (SDS) with specific disposal protocols, this chemical must
be treated as hazardous waste. The following procedures are based on established best
practices for the management and disposal of nitrated aromatic amines and general laboratory
chemical waste.

Hazard Assessment and Safety Precautions

While a complete hazard profile for N-methyl-1-(3-nitrophenyl)methanamine is not readily
available, analogous compounds within the nitrated aromatic amine class present various
health risks. Therefore, it is crucial to handle this compound with a high degree of caution,
assuming it may be:

Harmful if swallowed

A cause of skin irritation

A cause of serious eye irritation

Harmful if inhaled
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Always use appropriate Personal Protective Equipment (PPE), including a laboratory coat,
chemical safety goggles, and chemical-resistant gloves, when handling this substance. All
manipulations should be conducted within a certified chemical fume hood to prevent inhalation

exposure.

Quantitative Data Summary
Property Value
CAS Number 19499-61-7
Molecular Formula C8H10N202
Molecular Weight 166.18 g/mol

Experimental Protocol: Waste Segregation and
Containment

The required method for the disposal of N-methyl-1-(3-nitrophenyl)methanamine involves its
careful preparation for collection by a licensed hazardous waste disposal service.

Materials Required:

o Designated, leak-proof, and chemically compatible hazardous waste container with a secure
screw-top lid. The original product container, if in good condition, is often a suitable choice.

» Official hazardous waste labels, as required by your institution.

o Standard laboratory PPE (lab coat, safety goggles, nitrile gloves).
e Chemical fume hood.

Step-by-Step Procedure:

o Container Selection: Select a robust and appropriate waste container. Ensure it is free from
contamination and compatible with N-methyl-1-(3-nitrophenyl)methanamine.

e Waste Segregation: Do not mix N-methyl-1-(3-nitrophenyl)methanamine waste with other
chemical waste streams unless this is a verified and approved practice by your institution's
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Environmental Health and Safety (EHS) department.

o Waste Transfer: Conduct any transfer of the chemical into the waste container inside a
chemical fume hood to minimize exposure risks.

e Accurate Labeling:
o Affix a hazardous waste label to the container.
o Clearly write "HAZARDOUS WASTE" on the label.

o Identify the contents with the full chemical name: "N-methyl-1-(3-
nitrophenyl)methanamine".

o Include the CAS Number: "19499-61-7".
o Estimate and record the quantity of the waste.
o Note the date when the waste was first added to the container.
e Secure Storage:
o Ensure the waste container is tightly sealed at all times, except when adding waste.

o Store the container in a designated Satellite Accumulation Area (SAA). This area must be
at or near the point of waste generation and under the direct control of laboratory
personnel.

o The SAA should be a cool, dry, and well-ventilated location, situated away from sources of
heat and incompatible chemicals.

Disposal Plan: Professional Waste Collection

e Institutional Contact: Initiate contact with your organization's Environmental Health and
Safety (EHS) office or the department responsible for hazardous waste management.

o Arrange for Pickup: Adhere to your institution's specific procedures for requesting a
hazardous waste pickup. This typically involves completing a chemical waste collection form.
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e Provide Detailed Information: Be prepared to supply all the information recorded on the
hazardous waste label to the EHS personnel.

Critical Disposal Prohibitions:

e Do Not Discharge to Sewer: Under no circumstances should N-methyl-1-(3-
nitrophenyl)methanamine be disposed of down the drain.

e Do Not Dispose as General Waste: This chemical is not permitted for disposal in the regular
trash.

o Adherence to Regulations: Always comply with all local, state, and federal regulations
governing hazardous waste disposal.

Visualization of Disposal Workflow

Click to download full resolution via product page

Caption: Procedural workflow for the safe disposal of N-methyl-1-(3-
nitrophenyl)methanamine.

 To cite this document: BenchChem. [Proper Disposal of N-methyl-1-(3-
nitrophenyl)methanamine: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b099359#n-methyl-1-3-nitrophenyl-methanamine-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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